2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine
Overview
Description
2-(3,4-Difluorophenyl)-1,3-benzoxazol-6-amine (DFBOA) is a compound of interest due to its potential applications in scientific research. It is a heterocyclic compound that has been studied for its ability to act as a ligand for various proteins, enzymes, and other biological molecules. In
Mechanism of Action
2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine is thought to interact with proteins, enzymes, and other biological molecules through hydrogen bonding, hydrophobic interactions, and electrostatic interactions. It is also thought to interact with certain receptors, such as adenosine receptors, through an allosteric mechanism.
Biochemical and Physiological Effects
2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine has been studied for its ability to inhibit the activity of certain enzymes, such as monoamine oxidase. It has also been studied for its ability to interact with certain receptors, such as adenosine receptors, and to modulate their activity.
Advantages and Limitations for Lab Experiments
2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine has several advantages for use in lab experiments. It is relatively inexpensive, can be easily synthesized, and is relatively stable. However, it is also relatively insoluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine. These include further research into its mechanism of action, its ability to interact with various proteins, enzymes, and receptors, and its potential applications in drug development. Additionally, further research into its biochemical and physiological effects, as well as its advantages and limitations for use in lab experiments, may provide further insight into its potential applications.
Synthesis Methods
2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine can be synthesized in a three-step process. The first step involves the reaction of 3,4-difluorobenzaldehyde with aniline, followed by the condensation of the resulting product with ethyl acetoacetate. The final step is the cyclization of the intermediate with sodium hydroxide to form the desired product.
Scientific Research Applications
2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine has been studied for its potential applications in scientific research. It has been used as a ligand for various proteins, enzymes, and other biological molecules. It has also been studied for its ability to inhibit certain enzymes, such as monoamine oxidase, and to interact with certain receptors, such as adenosine receptors.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine involves the reaction of 3,4-difluoroaniline with salicylaldehyde to form 2-(3,4-difluorophenyl)-1,3-benzoxazole, which is then reduced to the corresponding amine using a reducing agent such as sodium borohydride.", "Starting Materials": [ "3,4-difluoroaniline", "salicylaldehyde", "sodium borohydride", "solvent (e.g. ethanol, methanol)" ], "Reaction": [ "Step 1: Dissolve 3,4-difluoroaniline (1 equivalent) and salicylaldehyde (1.2 equivalents) in a suitable solvent (e.g. ethanol, methanol) and heat the mixture under reflux for several hours.", "Step 2: Allow the reaction mixture to cool and collect the resulting solid by filtration.", "Step 3: Dissolve the solid in a suitable solvent (e.g. ethanol, methanol) and add sodium borohydride (1.5 equivalents) to the solution.", "Step 4: Stir the mixture at room temperature for several hours until the reaction is complete.", "Step 5: Quench the reaction by adding water and acidify the mixture with hydrochloric acid.", "Step 6: Collect the resulting solid by filtration and wash with water to obtain 2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine." ] } | |
CAS RN |
1152528-45-4 |
Product Name |
2-(3,4-difluorophenyl)-1,3-benzoxazol-6-amine |
Molecular Formula |
C13H8F2N2O |
Molecular Weight |
246.2 |
Purity |
95 |
Origin of Product |
United States |
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